molecular formula C14H15N3O2 B8555197 [4-(3-Amino-pyridin-4-ylamino)-phenyl]-acetic acid methyl ester

[4-(3-Amino-pyridin-4-ylamino)-phenyl]-acetic acid methyl ester

Cat. No. B8555197
M. Wt: 257.29 g/mol
InChI Key: BAZZHGOXNCMIGF-UHFFFAOYSA-N
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Description

[4-(3-Amino-pyridin-4-ylamino)-phenyl]-acetic acid methyl ester is a useful research compound. Its molecular formula is C14H15N3O2 and its molecular weight is 257.29 g/mol. The purity is usually 95%.
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properties

Product Name

[4-(3-Amino-pyridin-4-ylamino)-phenyl]-acetic acid methyl ester

Molecular Formula

C14H15N3O2

Molecular Weight

257.29 g/mol

IUPAC Name

methyl 2-[4-[(3-aminopyridin-4-yl)amino]phenyl]acetate

InChI

InChI=1S/C14H15N3O2/c1-19-14(18)8-10-2-4-11(5-3-10)17-13-6-7-16-9-12(13)15/h2-7,9H,8,15H2,1H3,(H,16,17)

InChI Key

BAZZHGOXNCMIGF-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CC1=CC=C(C=C1)NC2=C(C=NC=C2)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

0.569 g of a suspension of crude [4-(3-nitro-pyridin-4-ylamino)-phenyl]acetic acid methyl ester and 0.140 g of Raney Ni in 15 ml of MeOH is stirred for 21 hours at rt under a hydrogen atmosphere. The mixture obtained is filtered through a pad of Celite and the filtrate obtained is concentrated. The concentration residue obtained is triturated in CH2Cl2. [4-(3-Amino-pyridin-4-ylamino)-phenyl]-acetic acid methyl ester is obtained in the form of a solid: ES-MS: 258.0 [M+H]+; single peak at tR=2.54 min (System 1).
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Synthesis routes and methods II

Procedure details

A mixture of 4-chloro-3-nitropyridine (0.500 g, 3.06 mmol) (LANCASTER) and (4-aminophenyl)-acetic acid (0.467 g 3.06 mmol) (Aldrich) in MeOH/dioxane (10 mL, 1/1 v/v) is stirred and refluxed for 6 h. The mixture is allowed to cool to rt and concentrated in vacuo to afford crude [4-(3-nitro-pyridin-4-ylamino)-phenyl]-acetic acid methyl ester. A suspension of the crude ester (0.569 g) and Raney Ni (˜0.140 g) in MeOH (15 mL) is stirred for 21 h at rt, under a hydrogen atmosphere. The reaction mixture is filtered through a pad of Celite and concentrated. Trituration of the residue in CH2Cl2 affords the title compound as a beige solid: ES-MS: 258.0 [M+H]+; single peak at tR=2.54 min (System 1).
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